Cas no 106719-08-8 (4-Pyridinecarboxylic acid, 2-chloro-6-methoxy-, ethyl ester)

• Product Name: 4-Pyridinecarboxylic acid, 2-chloro-6-methoxy-, ethyl ester
• CAS No: 106719-08-8
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• CID: 1178348
• PubChem ID: 13611989
• Update Time: 2025-11-02

4-Pyridinecarboxylic acid, 2-chloro-6-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-2-methoxy-pyridine-4-carboxylate
• ethyl 2-chloro-6-methoxyisonicotinate
• 4-Pyridinecarboxylic acid, 2-chloro-6-Methoxy-, ethyl ester
• DTXSID401248348
• DB-334291
• 2-Chloro-6-methoxy-isonicotinic acid ethyl ester
• OSSXCXUUDCONKS-UHFFFAOYSA-N
• 106719-08-8
• ethyl 2-chloro-6-methoxypyridine-4-carboxylate
• Ethyl 2-chloro-6-methoxy-4-pyridinecarboxylate
• EN300-7353522
• SCHEMBL1179421
• Ethyl2-chloro-6-methoxyisonicotinate
• 4-Pyridinecarboxylic acid, 2-chloro-6-methoxy-, ethyl ester

• Inchi： 1S/C9H10ClNO3/c1-3-14-9(12)6-4-7(10)11-8(5-6)13-2/h4-5H,3H2,1-2H3
• InChI Key： OSSXCXUUDCONKS-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OCC)=CC(=N1)OC

Computed Properties

• Exact Mass: 215.035
• Monoisotopic Mass: 215.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• PSA: 48.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-Pyridinecarboxylic acid, 2-chloro-6-methoxy-, ethyl ester

Comprehensive Overview of 4-Pyridinecarboxylic acid, 2-chloro-6-methoxy-, ethyl ester (CAS No. 106719-08-8)

4-Pyridinecarboxylic acid, 2-chloro-6-methoxy-, ethyl ester (CAS No. 106719-08-8) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This ester derivative, featuring a pyridine core substituted with chloro and methoxy groups, has garnered attention due to its unique structural properties and potential as an intermediate in synthetic chemistry. Researchers and industry professionals often search for "2-chloro-6-methoxy-4-pyridinecarboxylic acid ethyl ester" or "ethyl 2-chloro-6-methoxypyridine-4-carboxylate"—alternative names reflecting its IUPAC nomenclature—highlighting its relevance in modern chemical synthesis.

The compound's molecular structure combines a pyridine ring with a carboxylic acid ethyl ester moiety, making it a versatile building block for drug discovery. Its chloro and methoxy substituents enhance its reactivity, enabling applications in cross-coupling reactions and heterocyclic chemistry. Recent trends in organic synthesis emphasize the demand for such intermediates, particularly in the development of bioactive molecules targeting neurological and metabolic disorders. Searches for "pyridine derivatives in drug development" or "chloro-methoxy pyridine applications" reflect growing interest in this niche.

From a synthetic perspective, CAS No. 106719-08-8 is often utilized in palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, to construct complex pharmacophores. Its stability under mild conditions makes it preferable for scalable processes. Environmental and regulatory considerations have also driven innovations in greener synthesis methods, aligning with searches for "sustainable synthesis of pyridine esters" or "eco-friendly heterocyclic chemistry." These topics resonate with industries aiming to reduce solvent waste and energy consumption.

Analytical characterization of 4-Pyridinecarboxylic acid, 2-chloro-6-methoxy-, ethyl ester typically involves GC-MS, HPLC, and NMR spectroscopy, ensuring purity for high-value applications. Quality control is critical, as evidenced by frequent queries like "analytical methods for pyridine esters" or "CAS 106719-08-8 purity standards." The compound’s spectral data (e.g., ¹H NMR peaks near δ 4.3 for the ethyl group) are well-documented, aiding researchers in verification.

In agrochemical research, this compound’s derivatives show promise as precursors for herbicides and fungicides. The methoxy group’s electron-donating properties can modulate biological activity, a topic explored in queries like "pyridine-based agrochemical design." However, its non-hazardous profile ensures compliance with global safety standards, avoiding classification as a restricted substance.

Future directions for CAS No. 106719-08-8 include exploration in material science, such as metal-organic frameworks (MOFs), where pyridine linkers are pivotal. Searches for "pyridine esters in MOFs" or "advanced materials from heterocycles" underscore this interdisciplinary potential. As synthetic methodologies evolve, this compound’s role in cutting-edge research is expected to expand, driven by its structural adaptability and functional diversity.